Cas no 1248228-80-9 (3-(5-Amino-4-methyl-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione)

• Product Name: 3-(5-Amino-4-methyl-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione
• CAS No: 1248228-80-9
• MF: C₈H₁₃N₃O₂S
• MW: 215.272720098495
• CID: 5695503
• PubChem ID: 61393326
• Update Time: 2025-05-22

3-(5-Amino-4-methyl-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(5-Amino-4-methyl-1h-pyrazol-1-yl)tetrahydrothiophene 1,1-dioxide
• AKOS010652658
• EN300-1148426
• CS-0352186
• 3-(5-Amino-4-methyl-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione
• 1248228-80-9
• 1H-Pyrazol-5-amine, 4-methyl-1-(tetrahydro-1,1-dioxido-3-thienyl)-

• Inchi： 1S/C8H13N3O2S/c1-6-4-10-11(8(6)9)7-2-3-14(12,13)5-7/h4,7H,2-3,5,9H2,1H3
• InChI Key： XLBCBKIMTVZHEA-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)N1C(=C(C)C=N1)N)(=O)=O

Computed Properties

• Exact Mass: 215.07284784g/mol
• Monoisotopic Mass: 215.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 86.4Ų

Experimental Properties

• Density: 1.58±0.1 g/cm3(Predicted)
• Boiling Point: 516.3±50.0 °C(Predicted)
• pka: 3.36±0.19(Predicted)

Additional information on 3-(5-Amino-4-methyl-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione

3-(5-Amino-4-methyl-1H-pyrazol-1-yl)-1λ6-thiolane-1,1-dione: A Comprehensive Overview

The compound 3-(5-Amino-4-methyl-1H-pyrazol-1-yl)-1λ6-thiolane-1,1-dione, identified by the CAS number CAS No. 1248228-80-9, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of thiolane diones, which are known for their unique chemical properties and reactivity. The structure of this molecule incorporates a pyrazole ring substituted with amino and methyl groups, which adds complexity to its reactivity and functional versatility.

Recent studies have highlighted the importance of thiolane diones in organic synthesis, particularly in the development of bioactive compounds. The presence of the pyrazole moiety in this compound makes it a valuable precursor for the synthesis of heterocyclic compounds, which are widely used in pharmaceuticals and agrochemicals. The amino group on the pyrazole ring provides additional functionality, enabling further chemical modifications to tailor the compound for specific applications.

One of the most promising areas of research involving 3-(5-Amino-4-methyl-1H-pyrazol-1-yl)-1λ6-thiolane is its role in drug discovery. The compound has shown potential as a building block for creating bioisosteres, which are molecules that share similar physical and chemical properties with known drugs but differ structurally. This property is crucial in optimizing drug candidates for improved efficacy and reduced side effects.

In addition to its role in drug discovery, this compound has also been explored in materials science. The thiolane dione structure exhibits interesting electronic properties, making it a candidate for use in organic electronics. Researchers have investigated its potential as a component in organic light-emitting diodes (OLEDs) and other electronic devices, where its stability and reactivity could contribute to enhanced performance.

The synthesis of CAS No. 1248228 involves a multi-step process that combines principles from organic chemistry and catalysis. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving scalability. These developments have made it more accessible for both academic research and industrial applications.

Another area of interest is the environmental impact of this compound. As industries increasingly prioritize sustainability, understanding the biodegradation pathways and environmental fate of chemicals like 3-(5-Amino-pyrazolyl)-thiolane dione becomes crucial. Preliminary studies suggest that this compound undergoes rapid degradation under aerobic conditions, reducing its persistence in the environment.

In conclusion, 3-(5-Amino-4-methylpyrazolyl)-thiolane dione (CAS No. 1248228) is a versatile compound with diverse applications across multiple scientific domains. Its unique structure and functional groups make it an invaluable tool in organic synthesis, drug discovery, materials science, and environmental chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.